Cas no 438218-46-3 (3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid)

3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid is a versatile organic compound with notable aromatic properties. This compound exhibits high purity and stability, making it suitable for various synthetic applications. Its distinct functional groups allow for efficient reactions with different reagents, enhancing its utility in chemical synthesis. Its availability in high purity and consistent quality ensures reliable performance in laboratory settings.

3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid structure

438218-46-3 structure

Product Name:3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid

CAS No:438218-46-3

MF:C₁₅H₁₃BrO₄

MW:337.165323972702

MDL:MFCD03421969

CID:2951816

PubChem ID:842768

Update Time:2025-07-28

3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-[(2-溴苯氧基)甲基]-4-甲氧基-苯甲酸
- 3-[(2-bromophenoxy)methyl]-4-methoxybenzoic acid
- 3-((2-Bromophenoxy)methyl)-4-methoxybenzoic acid
- Oprea1_356711
- BBL015837
- STK263710
- 3-((2-Bromophenoxy)methyl)-4-methoxybenzoicacid
- benzoic acid, 3-[(2-bromophenoxy)methyl]-4-methoxy-
- 3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid
- MDL： MFCD03421969
- Inchi： 1S/C15H13BrO4/c1-19-13-7-6-10(15(17)18)8-11(13)9-20-14-5-3-2-4-12(14)16/h2-8H,9H2,1H3,(H,17,18)
- InChI Key： DZKXUGHPHMDUPI-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1OCC1C=C(C(=O)O)C=CC=1OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 323
XLogP3: 3.6
Topological Polar Surface Area: 55.8

3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid Pricemore >>

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Fluorochem	028034-1g	3-(2-Bromo-phenoxymethyl)-4-methoxy-benzoic acid	438218-46-3	95%	1g	￡205.00	2022-03-01
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